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Compound of Interest

Compound Name: 3-Iodocinnoline

Cat. No.: B1643213 Get Quote

Precision Characterization Guide: 3-
Iodocinnoline
Executive Summary: The Cinnoline Benchmark
3-Iodocinnoline (CAS: 82453-00-7) serves as a critical high-value scaffold in medicinal

chemistry, particularly for the development of bioisosteres of quinoline-based kinase inhibitors.

Its utility lies in the enhanced reactivity of the C3-iodine bond toward palladium-catalyzed

cross-coupling (Suzuki-Miyaura, Sonogashira), offering superior functionalization potential

compared to its chloro- or bromo-analogs.

This guide provides an authoritative characterization benchmark, distinguishing 3-
iodocinnoline from its structural "alternatives" (isomers and halogenated analogs) through

validated melting point data and synthesis protocols.

Characterization Data & Performance Comparison
The melting point (MP) is the primary indicator of purity and isomeric identity for solid 3-

halocinnolines. The data below establishes the "Gold Standard" values for identifying 3-
iodocinnoline against its common synthesis byproducts and analogs.

Table 1: Comparative Melting Point Data
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Compound Structure CAS Number
Melting Point
(°C)

Characterizati
on Insight

3-Iodocinnoline C₈H₅IN₂ 82453-00-7 138 – 140

Target Product.

High MP due to

significant

intermolecular

dispersion forces

from the large

iodine atom.

3-

Bromocinnoline
C₈H₅BrN₂ 78593-33-6 92 – 93

Alternative.

Significantly

lower MP. Often

used if the C3-

position requires

less reactive

functionalization.

3-

Chlorocinnoline
C₈H₅ClN₂ 17404-90-9 ~75 – 78

Impurity/Analog.

Lower MP

reflects weaker

crystal packing.

Harder to

activate in cross-

coupling.

Cinnoline

(Parent)
C₈H₆N₂ 253-66-7 40 – 42

Starting Material.

Low MP

indicates

incomplete

halogenation if

detected in the

final product.

Technical Analysis of Trends
Halogen Effect: The melting point progression (Cl < Br < I) follows the increase in atomic

radius and polarizability. The large iodine atom at the C3 position enhances
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-stacking interactions in the crystal lattice, resulting in a melting point ~45°C higher than the
bromo-analog.

Purity Flag: A melting point observed in the 100–120°C range typically indicates a co-

crystallized mixture of 3-iodo and 3-bromocinnoline (if a mixed halogen source was used) or

significant solvent inclusion.

Experimental Protocol: Regioselective Synthesis
Why this method? Classical Richter cyclization or diazotization of 3-aminocinnoline often yields

mixtures or suffers from low yields. The Knochel Metalation Method is the industry standard for

precision synthesis, utilizing a "Self-Validating" zinc insertion mechanism that guarantees

regioselectivity at the C3 position.

Workflow Diagram

Cinnoline (Parent)
(MP: 40-42°C)

1. TMP-ZnCl/LiCl
(THF, -78°C, 30 min)

Directed Metalation Intermediate:
3-Zincated Cinnoline

C3-H Activation 2. Iodine (I₂)
(Quench, -78°C -> RT)

Electrophilic Trapping
Product:

3-Iodocinnoline
(MP: 138°C)

Purification

Click to download full resolution via product page

Caption: Figure 1. Regioselective C3-functionalization of cinnoline via TMP-ZnCl mediated

metalation.

Step-by-Step Protocol
Reagents: Cinnoline (1.0 eq), TMP-ZnCl·LiCl (1.1 eq), Iodine (1.2 eq), Dry THF.

Activation (Metalation):

Charge a flame-dried Schlenk flask with dry THF and Cinnoline under Argon.

Cool to -78°C (Dry ice/acetone bath). Critical: Temperature control prevents decomposition

of the sensitive zinc species.

Add TMP-ZnCl·LiCl dropwise. Stir for 30 minutes.
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Checkpoint: The solution typically turns from pale yellow to a deeper orange/brown,

indicating formation of the heteroaryl-zinc intermediate.

Functionalization (Iodination):

Dissolve Iodine (I₂) in dry THF in a separate vessel.

Cannulate the iodine solution into the reaction mixture at -78°C.

Allow the mixture to warm slowly to Room Temperature (RT) over 2 hours.

Workup & Purification:

Quench with saturated aqueous Na₂S₂O₃ (sodium thiosulfate) to remove excess iodine

(color change from purple to yellow/clear).

Extract with Ethyl Acetate (3x). Dry over MgSO₄.

Purification: Silica gel chromatography (Hexanes/EtOAc gradient).

Crystallization: Recrystallize from Ethanol or Hexane/CH₂Cl₂ to achieve the target MP of

138°C.

Validation & Troubleshooting
To ensure scientific integrity, every batch must be validated against the following criteria:

Observation Diagnosis Corrective Action

MP < 130°C
Solvent occlusion or unreacted

Cinnoline.

Dry under high vacuum (50°C,

4h). Check ¹H NMR for parent

peaks.

MP > 145°C
Formation of N-oxide or

polymerization.

Check oxidation state. Avoid

exposure to air during workup.

Yellow/Brown Solid Trace Iodine contamination.
Wash solid with cold Na₂S₂O₃

solution and recrystallize.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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